Cas no 710324-30-4 (2,3-Pentanedione,4,5-dihydroxy-, (4S)-)

2,3-Pentanedione,4,5-dihydroxy-, (4S)- structure
710324-30-4 structure
Product Name:2,3-Pentanedione,4,5-dihydroxy-, (4S)-
CAS No:710324-30-4
MF:C5H8O4
MW:132.11462
CID:557922
PubChem ID:11170991
Update Time:2024-03-01

2,3-Pentanedione,4,5-dihydroxy-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pentanedione,4,5-dihydroxy-, (4S)-
    • (4S)-4,5-Dihydroxy-2,3-pentanedione
    • (S)-DPD
    • (S)-4,5-dihydroxypentane-2,3-dione
    • HY-151235
    • (4S)-4,5-dihydroxypentane-2,3-dione
    • CHEBI:29484
    • SCHEMBL937397
    • (s)-4,5-dihydroxy-2,3-pentanedione
    • Q27110096
    • CS-0610655
    • 710324-30-4
    • (S)-4,5-Dihydroxypentanedione
    • Inchi: InChI=1S/C5H8O4/c1-3(7)5(9)4(8)2-6/h4,6,8H,2H2,1H3/t4-/m0/s1
    • InChI Key: UYTRITJAZOPLCZ-BYPYZUCNSA-N
    • SMILES: CC(=O)C(=O)C(CO)O

Computed Properties

  • Exact Mass: 132.04225873g/mol
  • Monoisotopic Mass: 132.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.311±0.06 g/cm3(Predicted)
  • Boiling Point: 263.0±30.0 °C(Predicted)

2,3-Pentanedione,4,5-dihydroxy-, (4S)- Pricemore >>

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